Cas no 2098054-69-2 (N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate)

• Product Name: N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate
• CAS No: 2098054-69-2
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• CID: 5048753
• Update Time: 2025-10-28

N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N-allylazetidine-3-carboxamide 2,2,2-trifluoroacetate
• N-prop-2-enylazetidine-3-carboxamide;2,2,2-trifluoroacetic acid
• N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate

• Inchi： 1S/C7H12N2O.C2HF3O2/c1-2-3-9-7(10)6-4-8-5-6;3-2(4,5)1(6)7/h2,6,8H,1,3-5H2,(H,9,10);(H,6,7)
• InChI Key： PXXRLHQKNQCENS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C1CNC1)NCC=C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 78.4

Additional information on N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate

Introduction to N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate (CAS No. 2098054-69-2)

N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate, a compound with the chemical identifier CAS No. 2098054-69-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate consists of an azetidine ring substituted with an allyl group at the nitrogen position and a 2,2,2-trifluoroacetate moiety at the carboxyl position. This configuration imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Azetidine derivatives, in particular, have been extensively studied due to their ability to mimic natural amino acids and their role as building blocks in the synthesis of bioactive molecules. The introduction of fluorine atoms into the molecular framework, as seen in N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate, enhances its metabolic stability and bioavailability, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition is often a key strategy in the treatment of diseases such as cancer, inflammation, and viral infections. The azetidine ring in N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate provides a scaffold that can be modified to target specific protease enzymes. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various proteases, including those implicated in cancer progression.

Furthermore, the trifluoroacetate group in the molecule contributes to its lipophilicity and solubility characteristics, which are critical factors for drug efficacy. By optimizing these properties, researchers can enhance the compound's ability to cross biological membranes and reach target sites within the body. This has led to several innovative approaches in drug design where N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate serves as a key intermediate.

The synthesis of N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the complex molecular framework of this compound.

In addition to its role as a synthetic intermediate, N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate has also been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating immune responses. The ability of this compound to interact with biological targets at the molecular level opens up new avenues for therapeutic intervention.

The development of new drugs is often a lengthy and complex process that involves extensive testing for efficacy and safety. However, compounds like N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate provide valuable starting points for medicinal chemists due to their unique structural features. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising derivatives with enhanced pharmacological properties.

The impact of fluorinated compounds on drug development cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic profile of a drug molecule by affecting its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). In the case of N-Allylazetidine-3-carboxamide 2,2,2-trifluoroacetate, the trifluoroacetate group contributes to its stability and bioavailability while maintaining its ability to interact with biological targets effectively.

As research continues to uncover new therapeutic targets and mechanisms，the demand for innovative chemical entities like N-Allylazetidine-3-carboxamide 2，２，２-trifluoroacetate will only grow. The versatility of this compound as a synthetic building block and its potential biological activities make it a cornerstone in modern drug discovery efforts. Future studies are expected to further elucidate its mechanisms of action and explore new applications in medicine.